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Compound of Interest |

Compound Name: Sch 42495
CAS No.: 136511-43-8
Cat. No.: B1681539
. J

Executive Summary: Immediate Action Directives

Sch 42495 (CAS: 136511-43-8) is a potent, orally active Neutral Endopeptidase (NEP)
inhibitor.[1][2] Due to its biological activity and sulfur-containing moiety (mercaptoacetyl group),
it requires strict segregation from oxidative waste streams and must never be disposed of via
sanitary sewer systems.

Critical Disposal Codes:

e Primary Disposal Method: High-Temperature Incineration (High BTU).

» Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).
» Hazard Flags: Bioactive, Irritant, Potential Stench (Thiol-based).

Compound Profile & Risk Assessment

To ensure safe handling, researchers must understand the chemical logic dictating these
disposal procedures. Sch 42495 is an ethyl ester prodrug that hydrolyzes in vivo (and
potentially in aqueous waste streams) to its active di-acid form, Sch 42354.

Chemical Properties Relevant to Disposal
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Operational Implication

Chemical Name

N-[2(S)-(mercaptoacetyl)-1-
oxo-3-phenylpropyl]-L-leucine

Contains Sulfur; potential for
strong odors (mercaptans) if

acidified or reduced.[2]

Molecular Formula

C20H29NO4S

Non-Halogenated. Do not mix
with Chloroform/DCM waste

unless necessary.

Bioactivity

NEP Inhibitor (ICso ~8.3 nM)

High Potency.[2] Treat as a "P-
List" equivalent research
chemical; double containment

required.

Solubility

DMSO, Ethanol

Organic solvents are the
primary vehicle for liquid

waste.

Stability

Hydrolytically sensitive (Ester)

Avoid mixing with strong
acids/bases in waste
containers to prevent
uncontrolled hydrolysis and

heat generation.

Expert Insight: The presence of the mercaptoacetyl group (thiol) means this compound can form

disulfides upon oxidation. While not explosive, mixing high concentrations of Sch 42495 with

strong oxidizers (e.g., Nitric Acid, Peroxides) in a waste drum can generate significant heat and

sulfur dioxide gas. Strictly segregate from Oxidizing Waste.

Pre-Disposal Protocols: Spills & Deactivation

Before final disposal, immediate containment of spills or equipment contamination is required.
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A. Dry Spill (Powder)

 |solate: Evacuate the immediate area if dust is airborne.
o PPE: Wear double nitrile gloves, lab coat, and a NIOSH-approved N95 or P100 respirator.

e Containment: Do not dry sweep. Cover the spill with wet paper towels (dampened with water
or ethanol) to prevent aerosolization.

e Cleanup: Scoop the wet material into a wide-mouth jar. Wipe the area with 10% Bleach
solution (oxidizes the thiol group, reducing odor and activity) followed by Ethanol.

B. Wet Spill (Solvent Solution)

e Absorb: Use an inert absorbent (Vermiculite or Universal Spill Pads). Do not use paper
towels alone for large volumes (>10mL) as this increases surface area for evaporation.

o Decontaminate: Wipe surface with 1IN NaOH (promotes hydrolysis of the ester to the more
water-soluble, easier-to-clean acid form) followed by water.

Step-by-Step Disposal Workflow

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
guidelines for research chemicals.

Step 1: Waste Stream Identification

Determine the matrix of your waste.
e Pure Solid: Unused powder or expired stock.
e Liquid Waste: Solvent mother liquors (DMSO, Methanaol, etc.).

» Solid Waste: Contaminated gloves, pipette tips, weighing boats.

Step 2: Packaging & Labeling

e Solids: Place in a clear, sealable bag or original vial. Place this inside a secondary container
(HDPE jar).
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e Liquids: Collect in a dedicated "Non-Halogenated Organic" carboy.

o Crucial: If the solution contains >5% water, check pH. Neutralize (pH 6-8) before adding to
organic waste drums to prevent drum corrosion.

e Labeling: Tag with "Hazardous Waste - Bioactive NEP Inhibitor." Explicitly list "Sch 42495"
and "DMSQ" (or relevant solvent).

Step 3: Final Disposal

Transfer to your facility's Environmental Health & Safety (EHS) collection point.
e Method: Fuel Blending / Incineration.

» Prohibition: Do not autoclave (heat may volatilize sulfur compounds). Do not drain dispose.

[3]

Visual Decision Tree (Logic Flow)

The following diagram outlines the decision logic for disposing of Sch 42495 based on its
physical state and solvent matrix.
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Caption: Operational logic flow for segregating Sch 42495 waste streams to ensure compliant
incineration.

Regulatory & Compliance Context

While Sch 42495 is often classified as "Research Use Only" (RUO), it falls under the
"Presumed Hazardous" category in most EHS protocols due to its pharmacological potency.

 RCRA Classification: If discarded as a pure commercial chemical product, it does not have a
specific "P" or "U" list code. However, it is regulated as D001 (Ignitable) if in flammable
solvents, or generally as Hazardous Waste due to toxicity characteristics.

» EPA Guidelines: The EPA strictly regulates the disposal of thiol-containing organic
compounds to prevent environmental release of sulfur/nitrogen oxides [1].

» Bioactive Handling: NIH guidelines for handling high-potency enzyme inhibitors suggest
treating them with the same rigor as cytotoxic agents regarding containment [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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